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Compound of Interest

1-[3-(5-

Compound Name:
Pyrimidinyl)phenyl]ethanone

Cat. No.: B13207727

Get Quote

Executive Summary & Operational Directive

Immediate Action: Treat 1-[3-(5-Pyrimidinyl)phenyl]ethanone (CAS 893737-14-9) as a
Hazardous Organic Substance with potential bioactive properties.

Unlike common solvents, this compound is a pharmacophore building block (pyrimidine-phenyl-
ketone scaffold). It poses a risk not just from chemical reactivity, but from potential biological
activity (e.g., kinase inhibition). Do not dispose of via municipal waste or sink drainage.

Disposal Method: High-Temperature Incineration (HTI) is the mandatory disposal route to
ensure thermal destruction of the heterocyclic ring system.

Chemical Profile & Hazard Identification

Before disposal, you must accurately characterize the waste stream. This compound is typically
a solid intermediate.
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Parameter Data Operational Implication

1-[3-(5-
Chemical Name [ ) (_ ] Official manifest name.
Pyrimidinyl)phenyllethanone

Use for waste

CAS Number 893737-14-9 o
profiling/inventory.
High nitrogen content;
Molecular Formula C12H10N20 generates NOx upon
combustion.
) ) ) Requires solid waste drums
Physical State Solid (Powder/Crystalline)

(fiber or poly).

Warning (Inferred) H302
Hazards (GHS) (Harmful if swallowed)
H315/H319 (Irritant)

Handle with standard PPE

(Nitrile gloves, safety glasses).

Reactivit Stable; Incompatible with Segregate from nitric acid or
eactivity o _ _
Strong Oxidizers peroxides in waste storage.

Scientist's Note: Because this is a research intermediate, full toxicological data (LD50) may be
unavailable. Apply the Universal Precaution Principle: Assume the compound is potent and toxic

until proven otherwise.

Pre-Disposal Protocol: The "Quench & Package™
System

This protocol ensures the safety of the waste handler and the stability of the waste container.

Step 1: Waste Stream Segregation
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e Solid Waste: Pure compound, contaminated weighing boats, and solid spill cleanup materials
must go into Solid Organic Waste.

 Liquid Waste (Mother Liquor): If the compound is dissolved in solvents (e.g., DMSO,
Methanol), it must be disposed of as Non-Halogenated Organic Solvent Waste.

o Crucial Check: Does your solvent contain Dichloromethane (DCM)? If yes, move to
Halogenated Waste.

Step 2: Packaging & Labeling

o Primary Container: Place solid waste in a clear, sealable polyethylene bag (minimum 2 mil
thickness) or a screw-top glass jar.

e Secondary Containment: Place the sealed primary container into the lab's Satellite
Accumulation Area (SAA) drum.

e Labeling:
o Do not simply write "Chemical Waste."
o Required Text: "Hazardous Waste - 1-[3-(5-Pyrimidinyl)phenyl]lethanone - Toxic/Irritant.”

o Constituents: If in solution, list the solvent % (e.g., "95% Methanol, 5% Pyrimidinyl-
ethanone").

Disposal Workflow (Visualized)

The following diagram outlines the chain of custody from the laboratory bench to final thermal
destruction.
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Figure 1: Chain of custody for hazardous pharmaceutical intermediates. Note the critical
segregation step at the bench level.

Regulatory Compliance (RCRAJ/EPA)
To ensure your facility remains compliant with federal regulations:
» Waste Coding:

o This specific compound is not P-listed or U-listed by the EPA.

o Classification: It falls under Non-Regulated Hazardous Waste (unless it exhibits
ignitability). However, corporate EHS policies usually mandate treating it as DOO1 (if in
flammable solvent) or generally "Hazardous" due to toxicity.

o Best Practice: Assign a waste profile that mandates Incineration (Fuel Blending is
acceptable if in high-BTU solvent).

o Empty Containers:

o Containers that held this compound must be Triple Rinsed with a solvent capable of
dissolving the residue (e.g., Acetone or Methanol).

o Rinsate Disposal: The rinse solvent must be collected as Hazardous Liquid Waste.

o Defacing: Cross out the original label before discarding the empty bottle into glass trash.

Emergency Contingencies

Scenario: Benchtop Spill (Solid Powder)
o Evacuate: Clear the immediate area of non-essential personnel.
e PPE Up: Wear nitrile gloves, lab coat, and N95/P100 respirator (powder inhalation risk).

o Contain: Cover spill with damp paper towels to prevent dust generation.
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o Clean: Wipe up carefully. Place all towels and debris into a hazardous waste bag.

e Wash: Clean the surface with soap and water; dispose of the sponge as hazardous waste.
Scenario: Skin Exposure

e Mechanism: Pyrimidines can be skin irritants and potential sensitizers.

e Action: Wash with soap and water for 15 minutes.[1] Do not use ethanol (increases skin
absorption).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. fishersci.com [fishersci.com]
o 2.628305-89-5|1-(3-((Dimethylamino)methyl)phenyl)ethanone|BLD Pharm [bldpharm.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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